Cas no 2741-06-2 (3-ethyl-1-phenylthiourea)

• Product Name: 3-ethyl-1-phenylthiourea
• CAS No: 2741-06-2
• MF: C₉H₁₂N₂S
• MW: 180.269980430603
• MDL: MFCD00022133
• CID: 914802
• PubChem ID: 2063659
• Update Time: 2025-04-19

3-ethyl-1-phenylthiourea Chemical and Physical Properties

Names and Identifiers

• thiourea, n-ethyl-n'-phenyl-
• 1-Ethyl-3-phenyl-2-thiourea
• 1-Ethyl-3-phenylthiocarbamide
• 1-ethyl-3-phenyl-thiourea
• 1-phenyl-3-ethyl thiourea
• N-ethyl-N1-phenylthiourea
• N'-ethyl-N-phenylthiourea
• N-ethyl-N'-phenyl-thiourea
• N-Ethyl-N'-phenylthiourea
• N-Phenyl-N'-ethylthiourea
• NSC52739
• phenylethylthiourea
• Urea, 1-ethyl-3-phenyl-2-thio-
• 3-ethyl-1-phenylthiourea
• NSC 52739
• F3035-2434
• 2741-06-2
• STK868737
• SCHEMBL1275764
• UNII-Q657A7HR2Z
• NSC-52739
• Q657A7HR2Z
• AKOS002260738
• HMS1577O07
• MFCD00022133
• 1-Ethyl-3-phenylthiourea
• DB-019166
• DTXSID2062618
• DTXCID3037672
• Urea, 1-ethyl-3-phenyl-2-thio-(8CI)

• MDL： MFCD00022133
• Inchi： 1S/C9H12N2S/c1-2-10-9(12)11-8-6-4-3-5-7-8/h3-7H,2H2,1H3,(H2,10,11,12)
• InChI Key： OROCFDLTBPBLFS-UHFFFAOYSA-N
• SMILES： S=C(NCC)NC1C=CC=CC=1

Computed Properties

• Exact Mass: 180.07226
• Monoisotopic Mass: 180.072
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 56.2A^2

Experimental Properties

• Density: 1.157
• Melting Point: 102-104°C
• Boiling Point: 264.9°C at 760 mmHg
• Flash Point: 114°C
• Refractive Index: 1.638
• PSA: 24.06
• LogP: 2.45680

3-ethyl-1-phenylthiourea Security Information

• HazardClass：IRRITANT